Cas no 23202-85-9 (Matairesinoside)

• Product Name: Matairesinoside
• CAS No: 23202-85-9
• MF: C₂₆H₃₂O₁₁
• MW: 520.525689125061
• CID: 257993
• PubChem ID: 486612
• Update Time: 2025-05-28

Matairesinoside Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-[[4-(b-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]-,(3R,4R)-
• (3R,4R)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
• (3R,4S)-3-[[4-(β-D-Glucopyranosyloxy)-3-methoxyphenyl]methyl]-4,5-dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]furan-2(3H)-one
• 2(3H)-Furanone, 3-((4-(b-D-glucopyranosyloxy)-3-methoxyphenyl)methyl)dihydro-4-((4-hydroxy-3-methoxyphenyl)methyl)-, (3R,4R)-
• Matairesinoside
• MS-29651
• (3R,4R)-4-(4-hydroxy-3-methoxybenzyl)-3-(3-methoxy-4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzyl)dihydrofuran-2(3H)-one
• (3R,4S)-3-[[4-(
• 4-({(3R,4R)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-2-oxooxolan-3-yl}methyl)-2-methoxyphenyl beta-D-glucopyranoside
• CS-0138940
• HY-N7996
• (3R,4S)-3-[[4-(beta-D-Glucopyranosyloxy)-3-methoxyphenyl]methyl]-4,5-dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]furan-2(3H)-one
• DTXSID80177784
• (-)-Matairesinoside
• SCHEMBL4359082
• (3R, 4R)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
• CHEBI:132820
• 23202-85-9
• XRE59W9FDD
• XM161785
• A-D-Glucopyranosyloxy)-3-methoxyphenyl]methyl]-4,5-dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]furan-2(3H)-one
• (3R,4R)-4-[(4-hydroxy-3-methoxy-phenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]methyl]tetrahydrofuran-2-one
• 2(3H)-Furanone, 3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, (3R,4R)-
• 2(3H)-Furanone, 3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, (3R-trans)-
• (3R,4R)-3-[[4-(beta-D-Glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone
• 2(3H)-Furanone, 3-[[4-(b-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, (3R,4R)-
• (-)-Matairesinol 4-O-glucoside
• AKOS040762029
• CHEMBL459834
• D85073
• (3R,4R)-4-(4-Hydroxy-3-methoxybenzyl)-3-(3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl)dihydrofuran-2(3H)-one
• DA-55250
• (3R,4R)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-[(3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl]oxolan-2-one

• Inchi： 1S/C26H32O11/c1-33-19-9-13(3-5-17(19)28)7-15-12-35-25(32)16(15)8-14-4-6-18(20(10-14)34-2)36-26-24(31)23(30)22(29)21(11-27)37-26/h3-6,9-10,15-16,21-24,26-31H,7-8,11-12H2,1-2H3/t15-,16+,21+,22+,23-,24+,26+/m0/s1
• InChI Key： AAGCATAPYOEULE-LHHMAMHXSA-N
• SMILES： O1C([C@H](CC2C=CC(=C(C=2)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)[C@@H](CC2C=CC(=C(C=2)OC)O)C1)=O

Computed Properties

• Exact Mass: 520.194462
• Monoisotopic Mass: 520.194462
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 781.8±60.0 °C at 760 mmHg
• Flash Point: 261.8±26.4 °C
• Refractive Index: 1.624
• Vapor Pressure: No data available

Matairesinoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on Matairesinoside

Exploring Matairesinoside (CAS No. 23202-85-9): A Comprehensive Overview of Its Properties and Applications

Matairesinoside (CAS No. 23202-85-9) is a naturally occurring compound that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This glycoside, derived from the bark of the Norway spruce (Picea abies), belongs to a class of bioactive compounds known for their diverse pharmacological properties. Researchers and industries alike are increasingly interested in Matairesinoside for its antioxidant, anti-inflammatory, and potential neuroprotective effects, making it a subject of intense study in the fields of natural product chemistry and pharmacology.

One of the most frequently searched questions about Matairesinoside is its role in skin care and anti-aging formulations. Recent studies suggest that this compound may help combat oxidative stress, a key factor in premature aging. Its ability to neutralize free radicals and reduce inflammation has positioned it as a promising ingredient in cosmeceuticals. Brands are now exploring its inclusion in serums and creams targeting wrinkle reduction and skin elasticity, aligning with the growing consumer demand for plant-based skincare solutions.

Another hot topic surrounding Matairesinoside (CAS No. 23202-85-9) is its potential in gut health and microbiome modulation. With the rising popularity of prebiotics and digestive wellness supplements, researchers are investigating whether this compound could support beneficial gut bacteria. Preliminary data indicate that Matairesinoside might act as a dietary fiber analog, though more clinical trials are needed to confirm these effects. This aligns perfectly with current health trends focusing on holistic wellness and functional foods.

From a technical perspective, Matairesinoside exhibits interesting chemical properties that make it valuable for pharmaceutical development. Its molecular structure, featuring a glucose moiety attached to a matairesinol aglycone, contributes to its water solubility and bioavailability. These characteristics are crucial for drug formulation, particularly in oral delivery systems. Pharmaceutical companies are exploring its use as a drug carrier or excipient, potentially improving the absorption of poorly soluble active ingredients.

The sustainability aspect of Matairesinoside production has also become a key discussion point. As consumers and manufacturers prioritize eco-friendly sourcing, the extraction methods for this compound from renewable plant sources are being optimized. Advanced techniques like green chemistry approaches and enzymatic hydrolysis are being developed to enhance yield while minimizing environmental impact. This focus on sustainable biomolecules reflects broader industry shifts toward circular economy principles in natural product manufacturing.

Quality control and standardization of Matairesinoside (CAS No. 23202-85-9) remain critical challenges addressed by current research. Analytical methods such as HPLC and mass spectrometry are being refined to ensure purity and consistency across batches. These developments are particularly important for nutraceutical applications, where precise dosing and product reliability are essential for consumer safety and regulatory compliance. The establishment of reference standards for this compound is facilitating its adoption in commercial products.

Looking ahead, the future of Matairesinoside research appears promising, with several potential directions emerging. One exciting area involves its possible role in metabolic health, particularly concerning blood sugar regulation. Early animal studies suggest it might influence glucose metabolism, though human trials are necessary to validate these findings. Another frontier explores its synergistic effects with other plant compounds, potentially leading to novel herbal formulations with enhanced bioactivity.

For researchers and product developers working with Matairesinoside, understanding its stability profile under various conditions is paramount. Studies on its degradation kinetics, sensitivity to pH changes, and thermal stability are providing valuable insights for formulation strategies. These technical considerations are especially relevant for developing functional beverages or heat-processed foods containing this bioactive ingredient.

The commercial landscape for Matairesinoside (CAS No. 23202-85-9) is evolving rapidly, with both challenges and opportunities. While its extraction costs remain relatively high compared to synthetic alternatives, the growing market for premium natural ingredients may justify the investment. Intellectual property aspects, including patent landscapes and production process innovations, will likely shape the competitive dynamics in this emerging sector of specialty chemicals.

In conclusion, Matairesinoside represents an intriguing example of nature's chemical diversity with multiple potential applications across health, wellness, and pharmaceutical sectors. As research continues to uncover its mechanisms of action and optimal uses, this compound may well become a staple in various biobased products. The intersection of traditional knowledge about plant metabolites and modern scientific validation creates exciting possibilities for harnessing the full potential of this remarkable molecule.